Cas no 632-69-9 (Rose Bengal sodium)

• Product name: Rose Bengal sodium
• CAS No: 632-69-9
• MF: C₂₀H₂Cl₄I₄Na₂O₅
• MW: 1017.6363
• MDL: MFCD00151169
• CID: 39303
• PubChem ID: 24859827

Rose Bengal sodium Chemical and Physical Properties

Names and Identifiers

• Rose Bengal sodium salt
• 2,4,5,7-Tetraido(m,p,o',m')tetrachlorofluorescein,disodium salt
• 4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodofluorescein disodium salt
• Disodium 3,4,5,6-tetrachloro-2-(2,4,5,7-tetraiodo-6-oxido-3- oxoxanthen-9-yl)benzoate
• orescein, 4,5,6,7-tetrachloro-2',4',5',7'-tetraiodo-, disodium salt
• Food Red No. 105
• Acid Red 94
• Rose Bengal
• ROSE BENGAL, C. I. 45440 FOR MICROSCOPY
• RosebengalG
• Bengal Rose
• LTB4 ELISA
• LTC4 ELISA
• LTD4 ELISA
• LTE4 ELISA
• MDC ELISA
• r105sodium
• Red no. 105
• C.I. 45440
• Disodium 3,4,5,6-tetrachloro-2-(2,4,5,7-tetraiodo-6-oxido-3-oxoxanthen-9-yl)benzoate
• Bengal Rose B sodium salt
• CI Acid red 94
• disodium 2,3,4,5-tetrachloro-6-(2,4,5,7-tetraiodo-3-oxido-6-oxoxanthen-9-yl)benzoate
• DSSTox_CID_2814
• DSSTox_RID_76740
• DSSTox_GSID_22814
• Rose bengal, Dye content 95 %
• UWBXIFCTIZXXLS-UHFFFAOYSA-L
• Tox21_111727
• GT2559
• Tetrachlorotetraiodofluorescein disodium salt
• R00
• Rose Bengal sodium
• R105 sodium
• Food Red Color No. 105, sodium salt
• Xantryl
• Roseum bengalense (131 I) natricum
• starbld0000625
• Rosa bengala sodica (131 I)
• FT-0621857
• 2,4,5,7-Tetraido(m,p,o',m')tetrachlorofluorescein, disodium salt
• Acid Red 94 disodium salt
• Sodium 4,5,6,7-tetrachloro-2',4',5',7'-tetraiodo-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-bis(olate)
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 4,5,6,7-tetrachloro-3',6'-dihydroxy-2',4',5',7'-tetraiodo-, sodium salt (1:2)
• Rosa bengala sodica (131 I) [INN-Spanish]
• EINECS 211-183-3
• F20361
• MFCD00151169
• (3-Oxo-6-oxido-2,4,5,7-tetraiodo-3h-xanthen-9-yl)-3,4,5,6-tetrachlorobenzoate sodium salt
• disodium;4,5,6,7-tetrachloro-2',4',5',7'-tetraiodo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate
• 24359-63-5
• SCHEMBL578598
• Food Red No. 105, sodium salt
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 4,5,6,7-tetrachloro-3',6'-dihydroxy-2',4',5',7'-tetraiodo-, disodium salt
• Roseum bengalense (131 I) natricum [INN-Latin]
• Rose Bengal Sodium Salt, Technical Grade
• AS-14855
• 9-(3',4',5',6'-Tetrachloro-o-carboxyphenyl)-6-hydroxy-2,4,5,7-tetraiodo-3-isoxanthone 2Na
• Rosa del Bengala
• Rose-bengal (131 I) natrium
• Rosa Bengala
• AMY22412
• Sel disodique de rose bengale iodee (131 I)
• Rose Bengal (sodium salt)(1:2)
• 632-69-9
• 4,5,6,7-Tetrachloro-2',4',5',7'-tetraiodofluorescein disodium salt (Rose Bengal)
• Rose bengale (131 I) sodique [INN-French]
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 4,5,6,7-tetrachloro-3',6'-dihydroxy-2',4',5',7'-tetraiodo-, disodium salt
• NSC 270091
• AKOS016010325
• UNII-956575SN5L
• Rose bengale (131 I) sodique
• PV 10
• KCQREHTWEUECQT-UHFFFAOYSA-L
• DA-77534
• DISODIUM 4,5,6,7-TETRACHLORO-2',4',5',7'-TETRAIODO-3-OXOSPIRO[2-BENZOFURAN-1,9'-XANTHENE]-3',6'-BIS(OLATE)

• MDL： MFCD00151169
• Inchi： 1S/C20H4Cl4I4O5.2Na/c21-10-8(9(20(31)32)11(22)13(24)12(10)23)7-3-1-5(25)16(29)14(27)18(3)33-19-4(7)2-6(26)17(30)15(19)28;;/h1-2,29H,(H,31,32);;/q;2*+1/p-2
• InChI Key： UWBXIFCTIZXXLS-UHFFFAOYSA-L
• SMILES： IC1C(=C(C([H])=C2C=1OC1=C(C(C(=C([H])C1=C2C1C(=C(C(=C(C=1C(=O)[O-])Cl)Cl)Cl)Cl)I)=O)I)I)[O-].[Na+].[Na+]
• BRN： 3645857

Computed Properties

• Exact Mass: 1015.46000
• Monoisotopic Mass: 1015.463045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5
• XLogP3: 8.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Red powder.
• Density: 0.9879
• Melting Point: >300°C
• Boiling Point: 757.8 °C at 760 mmHg
• Flash Point: 412.1 °C
• Solubility: H2O: soluble1mg/mL
• Water Partition Coefficient: dissolution
• PSA: 93.40000
• LogP: 8.10410
• Solubility: Soluble in water.
• Sensitiveness: Light Sensitive
• pka: 3.9, 4.7(at 25℃)
• Color index: 45440
• λmax: 548 nm
• Merck: 14,8262
• Vapor Pressure: No data available

Rose Bengal sodium Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：8
• RTECS：LM5920000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Storage Condition：密封阴凉干燥避光保存。
• Risk Phrases：R36

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Material Chemicals Colorants and Pigments
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans